Cas no 63761-17-1 (1H-Pyrrole, 3-(3-nitrophenyl)-)

• Product Name: 1H-Pyrrole, 3-(3-nitrophenyl)-
• CAS No: 63761-17-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1657487
• Update Time: 2024-09-12

1H-Pyrrole, 3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(3-nitrophenyl)-

• Inchi： 1S/C10H8N2O2/c13-12(14)10-3-1-2-8(6-10)9-4-5-11-7-9/h1-7,11H
• InChI Key： OCZIFAXPQIHQMP-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=CC=CC([N+]([O-])=O)=C2)=C1

Computed Properties

• Exact Mass: 188.05864

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 391.4±35.0 °C(Predicted)
• PSA: 58.93
• pka: 16.10±0.50(Predicted)